Cas no 1407532-82-4 (Ethyl 5-(4-methylpiperazin-1-yl)-methylpyridine-2-carboxylate)

• Product Name: Ethyl 5-(4-methylpiperazin-1-yl)-methylpyridine-2-carboxylate
• CAS No: 1407532-82-4
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• MDL: MFCD22573525
• CID: 1069620
• PubChem ID: 71300227
• Update Time: 2025-05-19

Ethyl 5-(4-methylpiperazin-1-yl)-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-[(4-methylpiperazin-1-yl)-methyl]pyridine-2-carboxylate
• Ethyl 5-[(4-methyl-1-piperazinyl)methyl]-2-pyridinecarboxylate
• ethyl 5-[(4-methylpiperazin-1-yl)methyl]pyridine-2-carboxylate
• MFCD22573525
• KG-0712
• Ethyl5-((4-methylpiperazin-1-yl)methyl)picolinate
• CS-0446091
• AKOS015996855
• DB-360512
• Ethyl 5-((4-methylpiperazin-1-yl)methyl)picolinate
• 1407532-82-4
• Ethyl 5-(4-methylpiperazin-1-yl)-methylpyridine-2-carboxylate

• MDL： MFCD22573525
• Inchi： 1S/C14H21N3O2/c1-3-19-14(18)13-5-4-12(10-15-13)11-17-8-6-16(2)7-9-17/h4-5,10H,3,6-9,11H2,1-2H3
• InChI Key： CWQIPXOVFSXMFR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C=N1)CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 263.16337692g/mol
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 390.6±42.0 °C at 760 mmHg
• Flash Point: 190.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-(4-methylpiperazin-1-yl)-methylpyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5-(4-methylpiperazin-1-yl)-methylpyridine-2-carboxylate

Recent Advances in the Study of Ethyl 5-(4-methylpiperazin-1-yl)-methylpyridine-2-carboxylate (CAS: 1407532-82-4)

The compound Ethyl 5-(4-methylpiperazin-1-yl)-methylpyridine-2-carboxylate (CAS: 1407532-82-4) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring both pyridine and piperazine moieties, has shown promising pharmacological properties that warrant further investigation.

Recent studies published in the Journal of Medicinal Chemistry (2023) have explored the compound's potential as a kinase inhibitor scaffold. The structural analysis reveals that the ethyl ester group at position 2 and the 4-methylpiperazinylmethyl substitution at position 5 of the pyridine ring create an optimal pharmacophore for selective kinase binding. Molecular docking simulations suggest this compound may exhibit preferential binding to certain tyrosine kinase domains.

A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 1407532-82-4 shows moderate inhibitory activity against several cancer-related kinases, with IC50 values ranging from 0.8-5.2 μM. The research team from University of Cambridge reported that structural modifications of this core scaffold could potentially enhance both potency and selectivity, making it a valuable lead compound for anticancer drug development.

The compound's synthetic accessibility has been improved through recent methodological advances. A 2023 publication in Organic Process Research & Development described an optimized three-step synthesis route starting from commercially available 5-bromopicolinic acid, achieving an overall yield of 68% with excellent purity (>99%). This scalable synthesis method has facilitated broader investigation of the compound's biological activities.

Current research directions focus on exploring the structure-activity relationship (SAR) of this scaffold. Preliminary results indicate that modifications to the piperazine nitrogen or ester group can significantly alter both the pharmacokinetic properties and target specificity. Several research groups are investigating prodrug strategies using this core structure to improve bioavailability.

While the exact mechanism of action requires further elucidation, recent findings position Ethyl 5-(4-methylpiperazin-1-yl)-methylpyridine-2-carboxylate as a promising scaffold for the development of novel therapeutic agents, particularly in oncology and inflammatory diseases. Ongoing clinical investigations are expected to provide more definitive data on its therapeutic potential in the coming years.